The Mizoroki–Heck reaction initiated formal C(sp3)–H arylation of carbonyl compounds†

Organic Chemistry Frontiers Pub Date: 2021-08-03 DOI: 10.1039/D1QO00769F

Abstract

Herein, we present a Mizoroki–Heck reaction initiated formal C(sp3)–H arylation of α-methylcinnamaldehydes. The reaction proceeds smoothly under phosphane-free conditions, and provides a facile method to access important α-methylcinnamaldehyde derivatives with good functional groups tolerance and good stereoselectivity. The obtained product is further converted into a substituted allylic alcohol and diene easily.

Graphical abstract: The Mizoroki–Heck reaction initiated formal C(sp3)–H arylation of carbonyl compounds
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